Cas no 17318-18-2 (Adenosine, 2'-deoxy-7,8-dihydro-8-thioxo-)

• Product Name: Adenosine, 2'-deoxy-7,8-dihydro-8-thioxo-
• CAS No: 17318-18-2
• MF: C₁₀H₁₃N₅O₃S
• MW: 283.306919813156
• CID: 2782208
• Update Time: 2023-08-07

Adenosine, 2'-deoxy-7,8-dihydro-8-thioxo- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2'-deoxy-7,8-dihydro-8-thioxo-
• 8-Mercapto-2'-deoxyadenosine
• 6-Amino-9-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-7H-purine-8(9H)-thione

• Inchi： 1S/C10H13N5O3S/c11-8-7-9(13-3-12-8)15(10(19)14-7)6-1-4(17)5(2-16)18-6/h3-6,16-17H,1-2H2,(H,14,19)(H2,11,12,13)/t4-,5+,6+/m0/s1
• InChI Key： HPCFWPYIEBKPPY-KVQBGUIXSA-N
• SMILES： S=C1NC2C(N)=NC=NC=2N1[C@H]1C[C@@H]([C@@H](CO)O1)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: -0.9
• Topological Polar Surface Area: 149